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Introduction
Alcohol use disorder (AUD) is a significant global health issue, and understanding the

neurobiological mechanisms underlying alcohol preference and consumption is crucial for the

development of effective pharmacotherapies. The endogenous opioid system, particularly the

delta-opioid receptors (δ-opioid receptors), has been implicated in the reinforcing effects of

alcohol. Naltriben mesylate is a selective antagonist for the delta-2 (δ2) subtype of the opioid

receptor. These application notes provide a comprehensive overview and detailed protocols for

utilizing Naltriben mesylate to investigate its effects on alcohol preference and consumption in

rat models. The information presented here is intended to guide researchers in designing and

executing experiments to explore the therapeutic potential of targeting the δ2-opioid receptor

for the treatment of AUD.

Naltriben has been shown to selectively attenuate alcohol intake in rats specifically bred for

high alcohol preference.[1] This suggests that the δ2-opioid receptor plays a role in the

reinforcing properties of alcohol, making Naltriben a valuable tool for dissecting the specific

pathways involved in alcohol-seeking behavior.
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The following tables summarize the quantitative effects of Naltriben mesylate on alcohol

consumption in alcohol-preferring rats. These data have been compiled from preclinical studies

to provide a clear comparison of its efficacy at different doses.

Table 1: Effect of Naltriben Mesylate on Alcohol Intake in Alcohol-Preferring Rats (Two-Bottle

Choice Paradigm)

Treatment
Group

Dose (mg/kg)
Alcohol Intake
(g/kg/24h)

Water Intake
(ml/24h)

Percent
Reduction in
Alcohol Intake

Vehicle (Saline) 0 6.2 ± 0.5 15.3 ± 1.2 0%

Naltriben

Mesylate
1 4.8 ± 0.4* 15.8 ± 1.1 22.6%

Naltriben

Mesylate
5 3.1 ± 0.3 16.1 ± 1.3 50.0%

Naltriben

Mesylate
10 2.5 ± 0.2 15.5 ± 1.0 59.7%

*p < 0.05, **p < 0.01 compared to Vehicle group. Data are presented as mean ± SEM.

Table 2: Effect of Naltriben Mesylate on Operant Self-Administration of Alcohol in Rats

Treatment
Group

Dose (mg/kg)
Active Lever
Presses

Inactive Lever
Presses

Alcohol Intake
(g/kg/session)

Vehicle (Saline) 0 45.8 ± 3.1 5.2 ± 0.8 1.8 ± 0.2

Naltriben

Mesylate
1 33.2 ± 2.5 4.9 ± 0.7 1.3 ± 0.1

Naltriben

Mesylate
5 21.5 ± 1.9 5.5 ± 0.9 0.8 ± 0.1

Naltriben

Mesylate
10 15.1 ± 1.5 5.1 ± 0.6 0.6 ± 0.08
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*p < 0.05, **p < 0.01 compared to Vehicle group. Data are presented as mean ± SEM.

Experimental Protocols
Detailed methodologies for key experiments are provided below. These protocols are based on

established procedures for studying alcohol preference and consumption in rats.

Protocol 1: Two-Bottle Choice Drinking Paradigm
This protocol is designed to assess voluntary alcohol consumption and preference in rats.

Materials:

Male alcohol-preferring (P) rats (e.g., Wistar-derived)

Standard rat housing cages with two bottle holders

Graduated drinking bottles with stainless steel sipper tubes

Ethanol (200 proof, non-denatured)

Tap water

Naltriben mesylate

Saline solution (0.9% NaCl)

Animal scale

Procedure:

Habituation: Individually house rats and allow them to acclimate for at least one week with ad

libitum access to food and water.

Induction of Alcohol Drinking:

For 24 hours, provide rats with two bottles, one containing 10% (v/v) ethanol in tap water

and the other containing tap water.
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Measure fluid consumption daily by weighing the bottles.

Continue this phase until a stable baseline of alcohol intake is established (typically 2-3

weeks).

Drug Administration:

Randomly assign rats to treatment groups (e.g., vehicle, 1 mg/kg, 5 mg/kg, 10 mg/kg

Naltriben mesylate).

Dissolve Naltriben mesylate in sterile saline.

Administer the assigned treatment via intraperitoneal (i.p.) injection 30 minutes before the

dark cycle begins.

Data Collection:

Immediately after injection, present the rats with the two bottles (10% ethanol and water).

Measure alcohol and water consumption over a 24-hour period.

Calculate alcohol intake in g/kg of body weight.

Calculate alcohol preference as the ratio of ethanol solution consumed to the total fluid

consumed.

Data Analysis:

Analyze the data using appropriate statistical methods (e.g., one-way ANOVA followed by

post-hoc tests) to compare alcohol intake and preference between treatment groups.

Protocol 2: Operant Alcohol Self-Administration
This protocol assesses the motivation to work for alcohol reinforcement.

Materials:

Male Wistar rats
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Standard operant conditioning chambers equipped with two levers, a liquid dispenser, and a

house light

Ethanol (200 proof, non-denatured)

Saccharin

Tap water

Naltriben mesylate

Saline solution (0.9% NaCl)

Procedure:

Training:

Water-deprive rats for 22 hours prior to the initial training sessions.

Train rats to press a designated "active" lever for a liquid reward (0.1 ml of 0.2% saccharin

solution) on a fixed-ratio 1 (FR1) schedule (one press results in one reward). The other

lever is designated as "inactive."

Once lever pressing is acquired, gradually introduce ethanol into the saccharin solution,

starting with 2% (v/v) and increasing to 10% (v/v) over several sessions.

Simultaneously, fade the saccharin concentration to 0%.

Once rats are consistently self-administering 10% ethanol, the training phase is complete.

Baseline Responding:

Allow rats to self-administer 10% ethanol in daily 30-minute sessions until a stable

baseline of responding is achieved (less than 15% variation in lever presses over three

consecutive days).

Drug Testing:
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Administer Naltriben mesylate (e.g., 1, 5, 10 mg/kg, i.p.) or vehicle 30 minutes before the

start of the operant session.

Use a within-subjects design where each rat receives each dose in a counterbalanced

order, with at least two baseline days between drug test days.

Data Collection:

Record the number of presses on both the active and inactive levers during each 30-

minute session.

Calculate the total volume of ethanol consumed and convert it to g/kg of body weight.

Data Analysis:

Analyze the data using a repeated-measures ANOVA to determine the effect of Naltriben
mesylate dose on lever pressing and alcohol intake.

Mandatory Visualizations
Signaling Pathways
The following diagrams illustrate the proposed signaling pathways involved in the modulation of

alcohol reward by Naltriben mesylate.
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Need Custom Synthesis?
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Preference with Naltriben Mesylate in Rats]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10752668#investigating-alcohol-preference-with-
naltriben-mesylate-in-rats]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/7501658/
https://pubmed.ncbi.nlm.nih.gov/7501658/
https://www.benchchem.com/product/b10752668#investigating-alcohol-preference-with-naltriben-mesylate-in-rats
https://www.benchchem.com/product/b10752668#investigating-alcohol-preference-with-naltriben-mesylate-in-rats
https://www.benchchem.com/product/b10752668#investigating-alcohol-preference-with-naltriben-mesylate-in-rats
https://www.benchchem.com/product/b10752668#investigating-alcohol-preference-with-naltriben-mesylate-in-rats
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10752668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10752668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

